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Compound of Interest

Compound Name: AMG 837 calcium hydrate

Cat. No.: B15606554 Get Quote

Introduction

AMG 837 is a potent and orally bioavailable partial agonist for the G-protein-coupled receptor

40 (GPR40), also known as Free Fatty Acid Receptor 1 (FFAR1).[1][2][3][4][5][6] GPR40 is

predominantly expressed in pancreatic β-cells and plays a crucial role in mediating glucose-

stimulated insulin secretion (GSIS).[3][7][8][9] As an agonist, AMG 837 mimics the action of

endogenous free fatty acids, enhancing insulin secretion in a glucose-dependent manner.[3][9]

This property makes it a valuable tool for research in type 2 diabetes and metabolic disorders.

[1][10] Proper preparation of stock solutions is critical for ensuring the accuracy and

reproducibility of experimental results. These application notes provide a detailed protocol for

the preparation, storage, and handling of AMG 837 calcium hydrate stock solutions for

research purposes.

Chemical and Physical Properties
Accurate characterization of the research compound is fundamental. AMG 837 is available in

different forms, such as a hemicalcium salt or a calcium hydrate. It is crucial to use the batch-

specific molecular weight provided on the certificate of analysis for precise concentration

calculations, as the degree of hydration can vary.[11]
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Property Data

Compound Name AMG 837 Calcium Hydrate

Synonyms
AMG-837, AMG 837 hemicalcium salt, AMG 837

hemicalcium hydrate

IUPAC Name

calcium (S)-3-(4-((4'-(trifluoromethyl)-[1,1'-

biphenyl]-3-yl)methoxy)phenyl)hex-4-ynoate

hydrate

CAS Number 1259389-38-2 (calcium hydrate)[2][12]

Molecular Formula C₅₂H₄₂CaF₆O₇[2][12]

Molecular Weight 932.97 g/mol [2][12]

Solubility Soluble in DMSO; Insoluble in water[2][12]

Purity ≥98% (HPLC)[11]

Appearance Solid powder[2]

Mechanism of Action: GPR40 Signaling Pathway
AMG 837 acts as a selective partial agonist on GPR40, a Gαq-coupled protein receptor.[3][13]

Upon binding of AMG 837, the Gαq subunit activates phospholipase C (PLC). PLC then

hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into two secondary messengers:

inositol triphosphate (IP₃) and diacylglycerol (DAG).[9] IP₃ binds to its receptors on the

endoplasmic reticulum, triggering the release of stored calcium (Ca²⁺) into the cytoplasm.[7]

The elevated intracellular Ca²⁺ levels are a primary trigger for the exocytosis of insulin-

containing granules from the pancreatic β-cells, but only in the presence of elevated glucose

levels.[3][9]
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Caption: GPR40 signaling pathway activated by AMG 837.
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Experimental Protocol: Preparation of a 10 mM
DMSO Stock Solution
This protocol details the steps to prepare a 10 mM stock solution of AMG 837 calcium
hydrate.

Materials and Equipment:

AMG 837 calcium hydrate (CAS: 1259389-38-2)

Anhydrous Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Procedure:

Preparation: Before starting, allow the AMG 837 calcium hydrate vial to equilibrate to room

temperature for at least 15-20 minutes to prevent condensation. Ensure all glassware is

clean and dry.

Weighing: Tare the analytical balance with a clean microcentrifuge tube. Carefully weigh the

desired amount of AMG 837 powder. For example, to prepare 1 mL of a 10 mM stock

solution, weigh 9.33 mg of AMG 837 (Molecular Weight: 932.97 g/mol ).

Calculation: Mass (mg) = Desired Volume (L) × Desired Concentration (mol/L) × Molecular

Weight ( g/mol ) × 1000 (mg/g)

Example: Mass = 0.001 L × 0.010 mol/L × 932.97 g/mol × 1000 mg/g = 9.33 mg
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Solubilization: Add the appropriate volume of DMSO to the tube containing the weighed AMG

837. For the example above, add 1 mL of DMSO.

Mixing: Cap the tube securely. Vortex the solution for 1-2 minutes until the compound is

completely dissolved. A brief, gentle sonication in a water bath can be used if necessary to

aid dissolution, but avoid overheating.

Aliquoting and Storage: To prevent degradation from repeated freeze-thaw cycles, aliquot the

stock solution into smaller, single-use volumes in sterile microcentrifuge tubes or cryovials.

[14][15]

Labeling: Clearly label each aliquot with the compound name, concentration, solvent, and

preparation date.
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Caption: Workflow for AMG 837 stock solution preparation.
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Proper storage is essential to maintain the integrity and activity of AMG 837.

Form
Short-Term Storage (Days
to Weeks)

Long-Term Storage
(Months to Years)

Solid Powder Dry, dark at 0-4°C[2][12]
Dry, dark at -20°C (stable for

>2 years)[2][12]

Stock Solution 0-4°C[2][12]
-20°C (up to 1 month) or -80°C

(up to 6 months)[14][15]

Key Recommendations:

Avoid Freeze-Thaw Cycles: Aliquoting into single-use volumes is highly recommended to

preserve the stability of the stock solution.[15]

Protect from Light: Store the solid compound and stock solutions in the dark or in amber

vials to prevent photodegradation.

Ensure Dry Conditions: The compound is a hydrate; store the solid powder in a desiccator to

prevent absorption of additional moisture.[2]

Safety Precautions
AMG 837 is intended for research use only and is not for human or veterinary use.[2] Standard

laboratory safety practices should be followed.

Wear appropriate personal protective equipment (PPE), including a lab coat, gloves, and

safety glasses.

Handle the compound in a well-ventilated area or a chemical fume hood to avoid inhalation

of the powder.

In case of contact with skin or eyes, rinse immediately with plenty of water.

Consult the Safety Data Sheet (SDS) for comprehensive safety and handling information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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